Cas no 856656-74-1 (2-THIABICYCLO[3.1.0]HEX-3-ENE-6-CARBOXYLIC ACID)

2-Thiabicyclo[3.1.0]hex-3-ene-6-carboxylic acid is a bicyclic sulfur-containing heterocyclic compound with a unique structural framework, combining a thiophene-like moiety with a strained cyclopropane ring. This structure imparts reactivity and stability characteristics valuable in synthetic and medicinal chemistry. The carboxylic acid functional group enhances its utility as a versatile intermediate for derivatization or conjugation. Its rigid, fused-ring system makes it suitable for studying steric and electronic effects in molecular design. Potential applications include use as a building block for pharmaceuticals, agrochemicals, or ligands in catalysis. The compound's distinct architecture may also facilitate exploration of novel reaction pathways or bioactive scaffolds.

2-THIABICYCLO[3.1.0]HEX-3-ENE-6-CARBOXYLIC ACID structure

856656-74-1 structure

Product Name:2-THIABICYCLO[3.1.0]HEX-3-ENE-6-CARBOXYLIC ACID

CAS No:856656-74-1

MF:C₆H₆O₂S

MW:142.175640583038

CID:4657456

PubChem ID:49757576

Update Time:2025-06-07

2-THIABICYCLO[3.1.0]HEX-3-ENE-6-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

- 2-THIABICYCLO[3.1.0]HEX-3-ENE-6-CARBOXYLIC ACID
- Inchi： 1S/C6H6O2S/c7-6(8)4-3-1-2-9-5(3)4/h1-5H,(H,7,8)
- InChI Key： YOJGUMOABUROBG-UHFFFAOYSA-N
- SMILES： S1C=CC2C(C(=O)O)C12

Computed Properties

Exact Mass: 142.00885060g/mol
Monoisotopic Mass: 142.00885060g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 188
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 3
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 62.6Å²

2-THIABICYCLO[3.1.0]HEX-3-ENE-6-CARBOXYLIC ACID Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00951584-1g	2-Thiabicyclo[3.1.0]hex-3-ene-6-carboxylic acid	856656-74-1	90%	1g	￥5306.0	2024-04-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1744007-1g	2-Thiabicyclo[3.1.0]hex-3-ene-6-carboxylic acid	856656-74-1	98%	1g	￥8116.00	2024-07-28